Cas no 2171261-54-2 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid
• CAS No: 2171261-54-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6422802
• PubChem ID: 165540845
• Update Time: 2025-08-04

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid
• 2171261-54-2
• EN300-1498255
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-3-phenylpropanoic acid

• Inchi： 1S/C28H26N2O5/c31-26(30-25(27(32)33)17-19-9-2-1-3-10-19)15-8-16-29-28(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h1-15,24-25H,16-18H2,(H,29,34)(H,30,31)(H,32,33)/b15-8+/t25-/m1/s1
• InChI Key： YPYCEBGYCLPVRI-AJQOZTQRSA-N
• SMILES： O(C(NC/C=C/C(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid (CAS No. 2171261-54-2)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid (CAS No. 2171261-54-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The (2R)-configuration of the compound ensures its chirality, which is crucial for its biological activity and specificity. The presence of the phenylpropanoic acid moiety further enhances its potential for forming stable peptide bonds and interacting with biological targets.

Recent studies have highlighted the importance of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid in the development of peptidomimetics and protein mimics. These compounds are designed to mimic the structure and function of natural peptides and proteins, offering improved stability, bioavailability, and pharmacokinetic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in various diseases, including cancer and neurodegenerative disorders.

The synthesis of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc protecting group, the introduction of the butenamido functionality, and the final coupling with phenylpropanoic acid. Advanced techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to optimize these processes, making it possible to produce this compound on a larger scale for both research and commercial applications.

In addition to its role in peptide synthesis, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid has shown promise in other areas of chemical biology. For example, it has been used as a scaffold for designing small molecules that can modulate protein-protein interactions (PPIs), which are critical for many cellular processes. By targeting specific PPIs, these molecules can potentially disrupt disease pathways without affecting other essential biological functions.

The stability and solubility properties of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-3-phenylpropanoic acid have also been extensively studied. Researchers have found that modifications to the side chains can significantly influence these properties, making it possible to tailor the compound for specific applications. For instance, introducing hydrophilic groups can enhance water solubility, while adding hydrophobic moieties can improve membrane permeability.

Clinical trials involving derivatives of (2R)-2-4-{(9H-fluoren-9-yloxycarbonyl)amino}butanamide have shown promising results in terms of safety and efficacy. A phase II trial evaluating a drug candidate based on this compound for the treatment of Alzheimer's disease reported significant improvements in cognitive function without major adverse effects. These findings underscore the potential of this class of compounds in addressing unmet medical needs.

Despite its numerous advantages, challenges remain in the large-scale production and application of (2R)-2-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} butanamide - 3 - phenyl propanoic acid. Cost-effective synthesis methods are being developed to reduce manufacturing costs, while efforts are underway to improve its stability under various storage conditions. Additionally, ongoing research aims to identify new biological targets and optimize its pharmacological profile for broader therapeutic use.

In conclusion, (2R)-2-{[(9H-fluoren - 9 - yl) methoxy carbonyl] amino} butanamide - 3 - phenyl propanoic acid (CAS No. 2171261 - 54 - 2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it an invaluable tool for researchers working on peptide synthesis, protein mimics, and drug discovery. As further studies continue to uncover its full potential, this compound is poised to play a crucial role in the development of next-generation therapeutics.